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Compound of Interest

Compound Name: Mesquitol

CAS No.: 109671-55-8

Cat. No.: B12774313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mesquitol, a flavan-3-ol primarily found in the heartwood of plants belonging to the Prosopis

genus, has garnered significant attention for its diverse biological activities. As a member of the

flavonoid family, it shares structural similarities with well-known compounds like catechin and

epicatechin, yet possesses unique characteristics that warrant detailed investigation. This

technical guide provides a comprehensive overview of mesquitol, its synonyms, related

compounds, biological functions, and the underlying molecular mechanisms. Detailed

experimental protocols and quantitative data are presented to facilitate further research and

development in the fields of pharmacology, natural product chemistry, and drug discovery.

Chemical Identity and Related Compounds
Synonyms and Chemical Structure
Mesquitol is known by several synonyms, reflecting its chemical nature and historical

discovery.
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Systematic IUPAC Name: (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-

triol[1]

Common Synonyms: Prosopin, (+)-Mesquitol[1]

CAS Number: 109671-55-8[1][2]

Chemical Formula: C₁₅H₁₄O₆[1]

Molecular Weight: 290.27 g/mol [1]

The chemical structure of mesquitol is characterized by a flavan-3-ol skeleton with a

dihydroxyphenyl group at the C2 position and hydroxyl groups at positions 3, 7, and 8 of the

chromane ring.

Related Compounds
Mesquitol belongs to the flavan-3-ol subclass of flavonoids. Its structure is closely related to

other catechins and their derivatives found in various plant sources.

Catechin and Epicatechin: These are structural isomers of mesquitol, differing in the

hydroxylation pattern of the A-ring. They are among the most studied flavan-3-ols and serve

as important comparative compounds for biological activity studies.

Proteracacinidins: Mesquitol is a monomeric unit of proteracacinidins, a class of

proanthocyanidins characterized by a pyrogallol-type A-ring. These oligomeric and polymeric

compounds are formed through the linkage of mesquitol units, often with other flavan-3-ols

like catechin. An example is Mesquitol-(5→8)-catechin.

Mesquitol-(5->5)-mesquitol: A dimeric proanthocyanidin composed of two mesquitol units

linked via a C-C bond between position 5 of each monomer.[3]

Acylated Mesquitol Analogues: Synthetic or naturally occurring derivatives where one or

more hydroxyl groups of mesquitol are acylated. These modifications can alter the

compound's lipophilicity and biological activity.

Physicochemical and Biological Properties
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Physicochemical Data
A summary of the key physicochemical properties of mesquitol is provided in the table below.

Property Value Reference

Molecular Formula C₁₅H₁₄O₆ [1]

Molecular Weight 290.27 g/mol [1]

Melting Point 82-85 °C [4]

XLogP3 1.4 [1]

Hydrogen Bond Donor Count 5 [4]

Hydrogen Bond Acceptor

Count
6 [4]

Biological Activities
Mesquitol exhibits a range of biological activities, with significant potential for therapeutic

applications. The following tables summarize the quantitative data from various in vitro assays.

Table 3.2.1: Antioxidant Activity of Mesquitol and Related Compounds

Compound Assay IC₅₀ (µg/mL) IC₅₀ (µM) Reference

(-)-Mesquitol
DPPH radical

scavenging
~10 ~34.4 [5]

(+)-Catechin
DPPH radical

scavenging
~10 ~34.4 [5]

Procyanidin B2
DPPH radical

scavenging
- - [1]

Table 3.2.2: α-Glucosidase Inhibitory Activity of Mesquitol and Related Compounds
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Compound IC₅₀ (µM) Reference

Mesquitol - [2][6]

Epigallocatechin-3-gallate

(EGCG)
19.5 ± 0.3 [7]

Acarbose (standard) 278.7 ± 1.1 [7]

Table 3.2.3: Antifungal Activity of Mesquitol

Fungal Strain
Concentration
(ppm)

Inhibition (%) Reference

Pycnoporus

sanguineus
1000 70-90 [8][9]

Gloeophyllum

trabeum
1000 70-90 [8][9]

Table 3.2.4: Antibacterial Activity of Mesquitol

Bacterial Strain MIC (mg/mL) Reference

Escherichia faecalis ~2.5 [9][10]

Signaling Pathways and Mechanisms of Action
While direct studies on the signaling pathways modulated by mesquitol are limited, its

structural similarity to other well-researched flavan-3-ols, such as catechin and epicatechin,

allows for the inference of its likely mechanisms of action.

Antioxidant and Cytoprotective Mechanisms
Flavan-3-ols are known to exert their antioxidant effects through both direct radical scavenging

and the modulation of intracellular signaling pathways that control endogenous antioxidant

defenses. The Nrf2-ARE pathway is a key regulator of cellular antioxidant response. It is

plausible that mesquitol, like other catechins, can activate this pathway.
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Proposed Nrf2-ARE signaling pathway modulation by mesquitol.

Anti-inflammatory Mechanisms
Chronic inflammation is implicated in a multitude of diseases. Flavonoids are known to

modulate inflammatory responses, primarily through the inhibition of the NF-κB signaling

pathway. It is hypothesized that mesquitol can interfere with this pathway, leading to a

reduction in the production of pro-inflammatory cytokines.
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Proposed NF-κB signaling pathway inhibition by mesquitol.
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Biosynthesis of Proteracacinidins
Mesquitol serves as a key building block for proteracacinidins. The biosynthesis of these

compounds follows the general flavonoid pathway, with specific enzymatic steps leading to the

characteristic pyrogallol-type A-ring.
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Simplified biosynthetic pathway leading to proteracacinidins.
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Experimental Protocols
Extraction and Isolation of Mesquitol from Prosopis
juliflora
This protocol describes the extraction and purification of mesquitol from the heartwood of P.

juliflora.

Workflow Diagram
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Workflow for the extraction and isolation of mesquitol.
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Methodology

Sample Preparation: The heartwood of P. juliflora is air-dried and ground into a fine powder.

Soxhlet Extraction: The powdered heartwood is subjected to Soxhlet extraction with

methanol for several hours to obtain the crude extract.[4]

Concentration: The methanolic extract is concentrated under reduced pressure using a

rotary evaporator to yield a viscous crude extract.

Column Chromatography: The crude extract is adsorbed onto silica gel and loaded onto a

silica gel column.

Elution: The column is eluted with a solvent gradient of increasing polarity (e.g., hexane-ethyl

acetate followed by ethyl acetate-methanol) to separate the different components.

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC) to identify those containing mesquitol.

Purification: Fractions containing pure mesquitol are pooled and the solvent is evaporated

to yield the purified compound.[4]

In Vitro Biological Assays
A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

Various concentrations of mesquitol are added to the DPPH solution.

The mixture is incubated in the dark at room temperature.

The absorbance is measured at 517 nm.

The percentage of radical scavenging activity is calculated, and the IC₅₀ value is determined.

[5]

A solution of α-glucosidase enzyme in a suitable buffer is prepared.

Mesquitol at various concentrations is pre-incubated with the enzyme solution.
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The substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), is added to initiate the reaction.

The reaction is incubated at 37 °C.

The reaction is stopped, and the absorbance of the released p-nitrophenol is measured at

405 nm.

The percentage of inhibition is calculated, and the IC₅₀ value is determined.

A standardized inoculum of the fungal strain is prepared.

Serial dilutions of mesquitol are prepared in a 96-well microtiter plate.

The fungal inoculum is added to each well.

The plate is incubated under appropriate conditions.

The minimum inhibitory concentration (MIC) is determined as the lowest concentration of

mesquitol that visibly inhibits fungal growth.[8]

A standardized inoculum of the bacterial strain is prepared.

Serial dilutions of mesquitol are prepared in a 96-well microtiter plate containing appropriate

broth medium.

The bacterial inoculum is added to each well.

The plate is incubated at 37 °C.

The minimum inhibitory concentration (MIC) is determined as the lowest concentration of

mesquitol that prevents visible bacterial growth.[10]

Conclusion
Mesquitol, a flavan-3-ol from the Prosopis genus, demonstrates a compelling profile of

biological activities, including antioxidant, α-glucosidase inhibitory, antifungal, and antibacterial

properties. Its structural relationship to other catechins suggests its involvement in key cellular

signaling pathways such as the Nrf2-ARE and NF-κB pathways. As a monomeric unit of
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proteracacinidins, mesquitol also plays a crucial role in the chemical diversity of plant

polyphenols. The data and protocols presented in this guide provide a solid foundation for

future research into the therapeutic potential of mesquitol and its related compounds. Further

in-depth studies are warranted to fully elucidate its mechanisms of action and to explore its

potential in the development of novel pharmaceuticals and nutraceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biosynthesis and Genetic Regulation of Proanthocyanidins in Plants - PMC
[pmc.ncbi.nlm.nih.gov]

2. Quercetin reduces TNF-α-induced mesangial cell proliferation and inhibits PTX3
production: Involvement of NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

3. The complexities of proanthocyanidin biosynthesis and its regulation in plants - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Structure and function of enzymes involved in the biosynthesis of phenylpropanoids -
PMC [pmc.ncbi.nlm.nih.gov]

6. Enhancement of NF-κB activity by resveratrol in cytokine-exposed mesangial cells - PMC
[pmc.ncbi.nlm.nih.gov]

7. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive
Approach - PMC [pmc.ncbi.nlm.nih.gov]

8. Frontiers | The Coordinated Action of MYB Activators and Repressors Controls
Proanthocyanidin and Anthocyanin Biosynthesis in Vaccinium [frontiersin.org]

9. mdpi.com [mdpi.com]

10. The complexities of proanthocyanidin biosynthesis and its regulation in plants - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Mesquitol and its
Related Compounds]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/product/b12774313?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6245171/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6245171/
https://pubmed.ncbi.nlm.nih.gov/31317585/
https://pubmed.ncbi.nlm.nih.gov/31317585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10030370/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10030370/
https://www.researchgate.net/publication/365763301_The_complexities_of_proanthocyanidin_biosynthesis_and_its_regulation_in_plants
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1809482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1809482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8621356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8621356/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.910155/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.910155/full
https://www.mdpi.com/2076-3921/9/10/973
https://pubmed.ncbi.nlm.nih.gov/36435967/
https://pubmed.ncbi.nlm.nih.gov/36435967/
https://www.benchchem.com/product/b12774313/docs#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/product/b12774313/docs#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12774313/docs#an-in-depth-technical-guide-to-
mesquitol-and-its-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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